Cas no 86156-81-2 ( )
structure
Product Name:
CAS No:86156-81-2
MF:C11H13ClO
MW:196.673322439194
CID:991411
PubChem ID:45081756
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-butan-2-ylbenzoyl chloride
- Benzoyl chloride, 4-(1-methylpropyl)- (9CI)
- 4-(Butan-2-yl)benzoyl chloride
- SCHEMBL9924444
- DTXSID70664830
- 86156-81-2
- Benzoyl chloride,4-(1-methylpropyl)-(9ci)
- DB-286023
- BENZOYL CHLORIDE, 4-(1-METHYLPROPYL)-
-
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- Inchi: 1S/C11H13ClO/c1-3-8(2)9-4-6-10(7-5-9)11(12)13/h4-8H,3H2,1-2H3
- InChI Key: CIWJDUCJGYWRLN-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)C(C)CC)=O
Computed Properties
- Exact Mass: 196.0654927g/mol
- Monoisotopic Mass: 196.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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